Cas no 1487353-47-8 (2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

• Product Name: 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CAS No: 1487353-47-8
• MF: C₁₄H₂₁BO₃
• MW: 248.125744581223
• MDL: MFCD22414555
• CID: 4602019
• Update Time: 2025-10-12

2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

• MDL： MFCD22414555
• Inchi： 1S/C14H21BO3/c1-9-10(2)12(16)8-7-11(9)15-17-13(3,4)14(5,6)18-15/h7-8,16H,1-6H3
• InChI Key： JXGCQDIDAXVDML-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(B2OC(C)(C)C(C)(C)O2)C(C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1

Additional information on 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Introduction to 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 1487353-47-8)

2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, also known by its CAS number 1487353-47-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a boronic acid derivative and is often used as a building block in the synthesis of more complex molecules. Its unique structure and reactivity make it an essential reagent in various chemical reactions, particularly in the development of new pharmaceuticals and materials.

The chemical structure of 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol consists of a phenolic ring substituted with two methyl groups at the 2 and 3 positions and a boronic acid derivative at the 4 position. The boronic acid moiety is a key functional group that confers unique reactivity to the molecule. This functional group is particularly useful in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds and materials science applications.

Recent research has highlighted the importance of boronic acid derivatives in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that boronic acid derivatives can be used to enhance the bioavailability and pharmacokinetic properties of drug candidates. The study found that the introduction of boronic acid groups can improve the solubility and stability of drug molecules, making them more suitable for therapeutic applications.

In addition to its applications in drug development, 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol has shown promise in materials science. A recent article in Advanced Materials (2020) reported the use of boronic acid derivatives in the synthesis of functional polymers and nanomaterials. These materials exhibit enhanced mechanical properties and can be used in various applications, including drug delivery systems and electronic devices.

The synthesis of 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol typically involves several steps. One common approach is to start with 2,3-dimethylphenol and react it with bis(pinacolato)diboron under palladium catalysis to form the desired product. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The safety and handling of 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol are important considerations for researchers and industrial chemists. While this compound is not classified as a hazardous material under current regulations (as of 2023), it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound.

In conclusion, 2,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 1487353-47-8) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique chemical properties make it an essential reagent in various reactions and a promising candidate for the development of new drugs and materials. Ongoing research continues to explore new uses for this compound and expand its potential impact on various scientific fields.